Cas no 17429-36-6 (1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one)

• Product Name: 1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
• CAS No: 17429-36-6
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• MDL: MFCD00087385
• CID: 1033756
• PubChem ID: 317675
• Update Time: 2024-11-01

1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
• 4-Methyl-4-phenyl-cyclohex-2-enone
• 4-METHYL-4-PHENYLCYCLOHEX-2-ENONE
• 4-Methyl-4-phenyl-2-cyclohexen-1-one
• 6-Phenyl-6-methyl-1-cyclohexene-3-one
• 4-Phenyl-4-methyl-2-cyclohexene-1-one
• 4-methyl-4-phenylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 4-methyl-4-phenyl-
• NTASQMWLMVNJSS-UHFFFAOYSA-N
• NSC250970
• NE41405
• RL02232
• AK132206
• 4-Methyl-4-phenyl-2-cyclohexen-1-one #
• ST24038087
• 17429-36-6
• SCHEMBL8873535
• C73334
• EN300-109873
• A881705
• J-515752
• DS-6977
• MFCD00087385
• CS-0153769
• 1-Methyl-2,3-dihydro[1,1'-biphenyl]-4(1H)-one
• AKOS016844447
• 4-METHYL-4-PHENYL-2-CYCLOHEXEN-1-ONE, (+/-)
• DTXSID90938489
• NSC-250970
• 51020-13-4
• DS-005447
• DB-306055
• 4-methyl-4-phenyl-cyclohex-2-en-1-one
• 1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one

• MDL： MFCD00087385
• Inchi： 1S/C13H14O/c1-13(9-7-12(14)8-10-13)11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3
• InChI Key： NTASQMWLMVNJSS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones